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Compound of Interest

Compound Name: Dgat1-IN-3

Cat. No.: B3182581

Introduction

Dgat1-IN-3 is a potent and selective inhibitor of Diacylglycerol O-acyltransferase 1 (DGAT1),
an enzyme crucial in the final step of triglyceride synthesis. DGAT1 plays a significant role in
lipid metabolism, making it a key target in research related to obesity, dyslipidemia, and
metabolic syndrome.[1][2] Accurate preparation of a Dgat1-IN-3 stock solution is the
foundational step for reliable and reproducible experimental results in both in vitro and in vivo
studies. These application notes provide a detailed protocol for the preparation, storage, and
handling of Dgat1-IN-3 stock solutions.

Mechanism of Action

Dgat1-IN-3 exerts its inhibitory effect on DGAT1, which catalyzes the conversion of
diacylglycerol (DAG) and fatty acyl-CoA to triacylglycerol (TAG). By blocking this terminal and
committed step in triglyceride synthesis, Dgatl1-IN-3 effectively reduces the production of
triglycerides. The inhibitor has shown high potency with an IC50 of 38 nM for human DGAT1
and 120 nM for rat DGATL1.[1][2]

Applications

The prepared Dgatl1-IN-3 stock solution can be utilized in a variety of experimental settings,

including:
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« In vitro enzyme activity assays: To determine the inhibitory effect on DGAT1 activity in
isolated enzyme preparations or cell lysates.

o Cell-based assays: For studying the effects of DGAT1 inhibition on cellular lipid metabolism,
such as lipid droplet formation and fatty acid uptake in various cell lines.

 Invivo studies: In animal models to investigate the pharmacological effects of DGAT1
inhibition on metabolic parameters like body weight, plasma lipid levels, and glucose
tolerance.

Quantitative Data Summary

For ease of reference, the key quantitative data for Dgat1-IN-3 are summarized in the table

below.
Property Value Citations
Molecular Weight 420.39 g/mol
Formula C20H19F3N40O
Appearance Solid
ICso (human DGAT1) 38 nM [1]12]
ICso (rat DGAT1) 120 nM [1][2]
Solubility in DMSO =50 mg/mL [3]
Recommended Solvent Dimethyl sulfoxide (DMSO) [1][3]
Storage (Solid) 2 years at -20°C [4]

) 6 months at -80°C or 1 month
Storage (Stock in DMSO) ' [1][4]
at -20°C (protect from light)

Experimental Protocol: Preparation of a 10 mM
Dgatl-IN-3 Stock Solution

This protocol outlines the steps to prepare a 10 mM stock solution of Dgat1-IN-3 in DMSO.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b3182581?utm_src=pdf-body
https://www.medchemexpress.com/dgat1-in-3.html
https://www.glpbio.cn/dgat1-in-3.html
https://www.medchemexpress.com/dgat1-in-3.html
https://www.glpbio.cn/dgat1-in-3.html
https://www.biocrick.com/DGAT-1-inhibitor-BCC1529.html
https://www.medchemexpress.com/dgat1-in-3.html
https://www.biocrick.com/DGAT-1-inhibitor-BCC1529.html
https://www.dcchemicals.com/product_show-DGAT1-IN-3.html?datasheet=datasheet
https://www.medchemexpress.com/dgat1-in-3.html
https://www.dcchemicals.com/product_show-DGAT1-IN-3.html?datasheet=datasheet
https://www.benchchem.com/product/b3182581?utm_src=pdf-body
https://www.benchchem.com/product/b3182581?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3182581?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Materials:

Dgat1-IN-3 (solid powder)

Dimethyl sulfoxide (DMSO), anhydrous or molecular biology grade

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile pipette tips
Procedure:

» Pre-weighing Preparation: Before opening, allow the vial of Dgat1-IN-3 to equilibrate to room
temperature for at least 15-20 minutes to prevent condensation of moisture onto the

compound.

» Weighing the Compound: Carefully weigh out the desired amount of Dgat1-IN-3 powder
using a calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock
solution, you would need to weigh 4.20 mg of Dgat1-IN-3.

o Calculation:
= Volume (L) x Concentration (mol/L) = Moles
» 0.001 L x 0.010 mol/L = 0.00001 moles
= Moles x Molecular Weight ( g/mol ) = Mass (g)
= 0.00001 moles x 420.39 g/mol = 0.0042039 g = 4.20 mg
e Dissolving the Compound:

o Transfer the weighed Dgat1-IN-3 powder into a sterile microcentrifuge tube or an amber

glass vial.
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o Add the calculated volume of DMSO to the tube. For 4.20 mg of the compound, add 1 mL
of DMSO to achieve a 10 mM concentration.

o Tightly cap the tube or vial.

o Ensuring Complete Dissolution:
o Vortex the solution for 1-2 minutes to facilitate dissolution.

o Visually inspect the solution to ensure that all the solid has completely dissolved. If
necessary, gentle warming in a 37°C water bath for a few minutes can aid dissolution.

» Aliquoting and Storage:

o To avoid repeated freeze-thaw cycles which can degrade the compound, it is highly
recommended to aliquot the stock solution into smaller, single-use volumes (e.g., 10 pL or
20 pL) in sterile microcentrifuge tubes.

o Clearly label each aliquot with the compound name, concentration, date of preparation,
and solvent.

o For long-term storage, place the aliquots at -80°C, where they can be stored for up to 6
months.[1][4] For short-term storage, -20°C for up to one month is suitable.[1][4] Always
protect the stock solution from light.[1]

Safety Precautions:

» Always wear appropriate personal protective equipment (PPE), including a lab coat, safety
glasses, and gloves, when handling Dgat1-IN-3 and DMSO.

+ Handle the solid powder in a well-ventilated area or a chemical fume hood to avoid
inhalation.

o Refer to the Material Safety Data Sheet (MSDS) for Dgat1-IN-3 and DMSO for complete
safety and handling information.

Visualizations
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Caption: Workflow for the preparation of a 10 mM Dgatl1-IN-3 stock solution.
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Caption: Inhibition of the DGAT1 signaling pathway by Dgat1-IN-3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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2. DGAT1-IN-3|Cas# 939375-07-2 [glpbio.cn]

3. DGAT-1 inhibitor | CAS:701232-20-4 | Diacylglycerol acyltransferase (DGAT1) inhibitor |
High Purity | Manufacturer BioCrick [biocrick.com]

4. DGAT1-IN-3 Datasheet DC Chemicals [dcchemicals.com]

To cite this document: BenchChem. [Application Notes: Preparation of Dgatl1-IN-3 Stock
Solution for Experimental Use]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3182581#how-to-prepare-dgatl-in-3-stock-solution-
for-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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